Cas no 2866308-02-1 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2866308-02-1
• MF: C₁₆H₁₁Cl₄N₃O₂
• MW: 419.089439630508
• CID: 5562477
• Update Time: 2025-05-22

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C16H11Cl4N3O2/c17-9-3-1-4-10(18)8(9)7-13(24)22-16(21)23-15(25)14-11(19)5-2-6-12(14)20/h1-6H,7H2,(H3,21,22,23,24,25)
• InChI Key： QNFGHWGIIUAJGN-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=CC=CC=1Cl)NC(NC(CC1C(Cl)=CC=CC=1Cl)=O)=N

Additional information on Not Yet Assigned

Exploring the Potential of CAS No. 2866308-02-1: A Comprehensive Overview

In the rapidly evolving field of chemical research, CAS No. 2866308-02-1 has emerged as a compound of significant interest, despite its Not Yet Assigned product name. This unique identifier highlights its position in the early stages of exploration, making it a focal point for researchers and industry professionals alike. The compound's potential applications span across pharmaceuticals, material science, and specialty chemicals, driven by its intriguing molecular structure and reactivity.

One of the key reasons CAS No. 2866308-02-1 is garnering attention is its alignment with current trends in green chemistry and sustainable synthesis. As industries pivot towards environmentally friendly practices, compounds like this, which may offer efficient catalytic properties or biodegradable characteristics, are highly sought after. Researchers are particularly interested in its potential role in reducing waste and energy consumption in industrial processes.

The molecular architecture of CAS No. 2866308-02-1 suggests versatility in forming stable intermediates, a trait that is invaluable in drug discovery and material innovation. Early computational studies indicate possible interactions with biological targets, sparking curiosity about its applicability in treating diseases with high unmet medical needs. Additionally, its structural motifs are being examined for use in advanced polymers and coatings, where durability and performance are paramount.

Market dynamics also play a crucial role in the interest surrounding CAS No. 2866308-02-1. With the global specialty chemicals market projected to grow exponentially, novel compounds like this are critical for maintaining competitive advantage. Companies are investing heavily in R&D to uncover proprietary applications, ensuring they stay ahead in sectors such as electronics, agriculture, and personal care.

Safety and regulatory compliance are integral to the discussion of CAS No. 2866308-02-1. While it is not classified under hazardous categories, thorough toxicological assessments are ongoing to ensure its safe use across potential applications. This proactive approach aligns with global standards and reassures stakeholders about its viability for large-scale production.

Another compelling aspect of CAS No. 2866308-02-1 is its potential synergy with artificial intelligence in chemical research. AI-driven platforms are accelerating the discovery of its properties and possible derivatives, reducing the time and cost associated with traditional methods. This intersection of cutting-edge technology and chemistry is reshaping how new compounds are developed and optimized.

Looking ahead, the trajectory for CAS No. 2866308-02-1 appears promising. Collaborative efforts between academic institutions and industrial labs are expected to unlock its full potential, addressing some of the most pressing challenges in modern science. Whether it’s enhancing drug delivery systems or pioneering eco-friendly materials, this compound stands at the forefront of innovation.

For those keen on the latest advancements, keeping an eye on CAS No. 2866308-02-1 is essential. Its journey from a Not Yet Assigned entity to a cornerstone of chemical innovation exemplifies the dynamic nature of scientific progress. As more data becomes available, its impact on diverse industries will undoubtedly become clearer, solidifying its place in the annals of chemical research.